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Compound of Interest

Compound Name:
Tert-butyl 3-acetylpyrrolidine-1-

carboxylate

Cat. No.: B051284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and

analysis of Tert-butyl 3-acetylpyrrolidine-1-carboxylate, a key building block in modern

medicinal chemistry.

Core Chemical Properties
Tert-butyl 3-acetylpyrrolidine-1-carboxylate is a synthetic organic compound featuring a

pyrrolidine ring protected by a tert-butoxycarbonyl (Boc) group and functionalized with an acetyl

group. This structure makes it a valuable intermediate in the synthesis of more complex

molecules, particularly pharmaceutical agents.

Structure and Identification:

IUPAC Name: tert-butyl 3-acetylpyrrolidine-1-carboxylate[1]

Molecular Formula: C₁₁H₁₉NO₃[1]

CAS Number: 858643-95-5[1]

InChIKey: WTNNGFYIEBJFPX-UHFFFAOYSA-N[1]

Physicochemical Data:
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The following table summarizes the key computed physicochemical properties of the

compound. Experimental data can vary based on purity and conditions.

Property Value Source

Molecular Weight 213.27 g/mol PubChem[1]

Exact Mass 213.13649347 Da PubChem[1]

Topological Polar Surface Area 46.6 Å² PubChem[1]

Complexity 267 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Spectroscopic Data
Spectroscopic data is critical for the structural confirmation and purity assessment of Tert-butyl
3-acetylpyrrolidine-1-carboxylate. While a specific public spectrum for this exact compound

is not readily available, typical chemical shifts for its key functional groups are well-established.

Expected ¹H NMR Spectral Features (CDCl₃):

~1.46 ppm (s, 9H): Protons of the tert-butyl group of the Boc protector.

~2.1-2.3 ppm (m, 1H): Pyrrolidine ring proton.

~3.0-3.7 ppm (m, 5H): Pyrrolidine ring protons.

~1.6-1.8 ppm (m, 1H): Pyrrolidine ring proton.

Expected ¹³C NMR Spectral Features (CDCl₃):

~28.5 ppm: Methyl carbons of the tert-butyl group.
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~80.0 ppm: Quaternary carbon of the tert-butyl group.

~154.0 ppm: Carbonyl carbon of the Boc group.

~208.0 ppm: Carbonyl carbon of the acetyl group.

~25-60 ppm: Pyrrolidine ring carbons.

Expected Mass Spectrometry (MS) Data:

[M+H]⁺: m/z 214.1438

Synthesis and Experimental Protocols
The synthesis of Tert-butyl 3-acetylpyrrolidine-1-carboxylate typically involves the acylation

of a suitable N-Boc protected pyrrolidine precursor. A general, illustrative protocol is provided

below.

Illustrative Synthesis Protocol: Grignard Reaction with N-Boc-3-cyanopyrrolidine

This protocol describes a plausible method for synthesizing the target compound.

Materials:

N-Boc-3-cyanopyrrolidine

Methylmagnesium bromide (MeMgBr) in THF (3M solution)

Anhydrous Diethyl Ether (Et₂O)

Saturated aqueous Ammonium Chloride (NH₄Cl) solution

Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica Gel for column chromatography
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Ethyl acetate and Hexanes (for chromatography)

Procedure:

Reaction Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with N-Boc-3-cyanopyrrolidine (1

equivalent) dissolved in anhydrous diethyl ether.

Grignard Addition: The solution is cooled to 0°C in an ice bath. Methylmagnesium bromide

solution (1.2 equivalents) is added dropwise via the dropping funnel over 30 minutes,

maintaining the temperature below 5°C.

Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and

stirred for 2-4 hours. The reaction progress is monitored by Thin Layer Chromatography

(TLC).

Aqueous Workup: Upon completion, the reaction is carefully quenched by slow, dropwise

addition of saturated aqueous NH₄Cl solution at 0°C.

Extraction: The mixture is transferred to a separatory funnel. The organic layer is separated,

and the aqueous layer is extracted twice with ethyl acetate.

Washing: The combined organic layers are washed sequentially with saturated aqueous

NaHCO₃ solution and brine.

Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator to yield the crude

product.

Purification: The crude residue is purified by flash column chromatography on silica gel,

eluting with a gradient of ethyl acetate in hexanes to afford the pure Tert-butyl 3-
acetylpyrrolidine-1-carboxylate.
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Safety and Handling
Tert-butyl 3-acetylpyrrolidine-1-carboxylate is classified with the following hazards:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Precautionary Measures:

Prevention: Wear protective gloves, clothing, and eye/face protection. Avoid breathing dust,

fumes, or vapors. Use only in a well-ventilated area. Wash skin thoroughly after handling.[2]

Storage: Store in a well-ventilated place and keep the container tightly closed. It is

recommended to keep the product refrigerated and protected from light and heat.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant.[2]

Logical Relationships and Reactivity
The chemical reactivity of this molecule is governed by its three primary functional groups: the

Boc-protected amine, the pyrrolidine ring, and the acetyl ketone.

Tert-butyl 3-acetylpyrrolidine-
1-carboxylate

Boc Protecting Group Acetyl Ketone Pyrrolidine Ring

Acid Labile:
Deprotection with TFA/HCl
to yield secondary amine.

influences

Nucleophilic Target:
Reduction to alcohol (e.g., NaBH4)

Reductive amination.

enables

Chiral Scaffold:
Provides 3D structure for

derivatization.

acts as
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Click to download full resolution via product page

This guide serves as a foundational resource for professionals engaged in research and

development. For specific applications, further consultation of peer-reviewed literature and

patents is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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